Cas no 13955-16-3 (Phosphorothioic acid,O-ethyl O-isopropyl O-(p-nitrophenyl) ester (7CI,8CI))

• Product Name: Phosphorothioic acid,O-ethyl O-isopropyl O-(p-nitrophenyl) ester (7CI,8CI)
• CAS No: 13955-16-3
• MF: C₁₁H₁₆NO₅PS
• MW: 305.287202835083
• CID: 147749
• PubChem ID: 84119
• Update Time: 2025-04-19

Phosphorothioic acid,O-ethyl O-isopropyl O-(p-nitrophenyl) ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-ethyl O-isopropyl O-(p-nitrophenyl) ester (7CI,8CI)
• ethoxy-(4-nitrophenoxy)-propan-2-yloxy-sulfanylidene-λ⁵-phosphane
• O-Ethyl O-isopropyl O-(4-nitrophenyl) phosphorothioate
• phosphorothioic acid, O-ethyl O-(1-methylethyl) O-(4-nitrophenyl) ester
• Phosphorothioic acid, O-ethyl O-isopropyl O-(p-nitrophenyl) ester
• BRN 2222266
• O-Ethyl O-(4-nitrophenyl) O-propan-2-yl phosphorothioate
• 13955-16-3
• DTXSID30930503
• O-Ethyl O-isopropyl O-(p-nitrophenyl) phosphorothioate

• Inchi： 1S/C11H16NO5PS/c1-4-15-18(19,16-9(2)3)17-11-7-5-10(6-8-11)12(13)14/h5-9H,4H2,1-3H3
• InChI Key： QNXJOVPEPUEUIF-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OC1C=CC(=CC=1)[N+](=O)[O-])OC(C)C

Computed Properties

• Exact Mass: 305.04878
• Monoisotopic Mass: 305.04868078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 70.83